9-cyclopropyl-3-(4-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one

• IUPAC Name: 9-cyclopropyl-3-(4-methoxyphenoxy)-2-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C22H21NO5/c1-13-21(28-16-7-5-15(25-2)6-8-16)20(24)17-9-10-19-18(22(17)27-13)11-23(12-26-19)14-3-4-14/h5-10,14H,3-4,11-12H2,1-2H3
• InChI Key: PDFWZXJAGAHYIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C3=C(C=C2)OCN(C3)C4CC4)OC5=CC=C(C=C5)OC
• Molecular Formula: C22H21NO5
• Molecular Weight: 379.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural features. It has a cyclopropyl group, a methoxyphenyl group, and a chromeno[8,7-e][1,3]oxazin-4-one moiety. The presence of these groups suggests that this compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact synthetic route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several rings and functional groups. The cyclopropyl group, for example, is a three-membered ring, which is known to have angle strain. The chromeno[8,7-e][1,3]oxazin-4-one moiety is a fused ring system, which could also have interesting structural properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the methoxy group might be susceptible to reactions with strong acids or bases, and the cyclopropyl group might undergo ring-opening reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the presence of polar groups, and its stability might be affected by the strain in the cyclopropyl ring.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research might focus on synthesizing this compound, studying its properties, and exploring its potential uses.